Cas no 1443303-19-2 (1-[2,6-dimethyl-4-(2-methylpropoxy)phenyl]ethanol)

1-[2,6-Dimethyl-4-(2-methylpropoxy)phenyl]ethanol is a specialized organic compound featuring a substituted phenyl ring with dimethyl and isobutoxy functional groups, along with an ethanol side chain. This structure imparts unique physicochemical properties, making it valuable in synthetic chemistry and pharmaceutical applications. Its sterically hindered aromatic system enhances stability, while the hydroxyl group provides reactivity for further derivatization. The compound's tailored substitution pattern allows for selective interactions in complex reactions, such as asymmetric synthesis or intermediate formation. Its well-defined molecular architecture ensures consistent performance in research and industrial processes, particularly where controlled reactivity and structural precision are required.

1-[2,6-dimethyl-4-(2-methylpropoxy)phenyl]ethanol structure

1443303-19-2 structure

Product Name:1-[2,6-dimethyl-4-(2-methylpropoxy)phenyl]ethanol

CAS No:1443303-19-2

MF:C₁₄H₂₂O₂

MW:222.323284626007

MDL:MFCD22372850

CID:5209299

Update Time:2026-03-06

1-[2,6-dimethyl-4-(2-methylpropoxy)phenyl]ethanol Chemical and Physical Properties

Names and Identifiers

- 1-[2,6-dimethyl-4-(2-methylpropoxy)phenyl]ethanol
- 1-(4-Isobutoxy-2,6-dimethylphenyl)ethan-1-ol
- MDL： MFCD22372850
- Inchi： 1S/C14H22O2/c1-9(2)8-16-13-6-10(3)14(12(5)15)11(4)7-13/h6-7,9,12,15H,8H2,1-5H3
- InChI Key： MKSPFBYEMDGDJY-UHFFFAOYSA-N
- SMILES： C(O)(C1=C(C)C=C(OCC(C)C)C=C1C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 4

1-[2,6-dimethyl-4-(2-methylpropoxy)phenyl]ethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB427013-1 g	1-(4-iso-Butoxy-2,6-dimethylphenyl)ethanol; .	1443303-19-2		1g	€1621.80	2023-06-16
abcr	AB427013-1g	1-(4-iso-Butoxy-2,6-dimethylphenyl)ethanol; .	1443303-19-2		1g	€1621.80	2025-02-17
Ambeed	A822267-1g	1-(4-Isobutoxy-2,6-dimethylphenyl)ethanol	1443303-19-2	97%	1g	$441.0	2024-04-23

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Additional information on 1-[2,6-dimethyl-4-(2-methylpropoxy)phenyl]ethanol

Comprehensive Overview of 1-[2,6-dimethyl-4-(2-methylpropoxy)phenyl]ethanol (CAS No. 1443303-19-2)

1-[2,6-dimethyl-4-(2-methylpropoxy)phenyl]ethanol, with the CAS No. 1443303-19-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of advanced intermediates for therapeutic applications. Its 2,6-dimethyl-4-(2-methylpropoxy)phenyl backbone and ethanol functional group make it a versatile building block for drug development, particularly in targeting metabolic and inflammatory pathways.

In recent years, the demand for 1-[2,6-dimethyl-4-(2-methylpropoxy)phenyl]ethanol has surged due to its potential applications in precision medicine and biocatalysis. Researchers are increasingly exploring its utility in enzyme inhibition and receptor modulation, aligning with the growing trend of personalized therapeutics. The compound's lipophilic properties and steric hindrance effects also make it a candidate for enhancing drug bioavailability, a key focus area in modern pharmacokinetics.

The synthesis of CAS No. 1443303-19-2 involves multi-step organic reactions, including etherification and reduction processes, which are optimized for high yield and purity. Its 2-methylpropoxy moiety contributes to improved solubility in non-polar solvents, a feature highly valued in formulation science. This attribute is particularly relevant given the rising interest in green chemistry and sustainable synthesis methods, as industries seek eco-friendly alternatives to traditional solvents.

From an analytical perspective, 1-[2,6-dimethyl-4-(2-methylpropoxy)phenyl]ethanol is characterized using advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure precise identification and quality control, addressing the stringent requirements of regulatory compliance in pharmaceutical manufacturing. The compound's chromatographic behavior and spectral fingerprints are well-documented, facilitating its integration into high-throughput screening platforms.

Beyond its pharmaceutical relevance, CAS No. 1443303-19-2 is also studied for its potential in material science. Its aromatic core and hydroxyl group enable functionalization for polymer coatings and nanocomposites, aligning with innovations in smart materials. This dual applicability underscores its value in interdisciplinary research, bridging gaps between organic chemistry and nanotechnology.

In conclusion, 1-[2,6-dimethyl-4-(2-methylpropoxy)phenyl]ethanol represents a compelling case study in modern chemical innovation. Its structural elegance and functional adaptability position it at the forefront of drug discovery and material engineering. As research continues to unravel its full potential, this compound is poised to contribute significantly to advancements in life sciences and industrial applications.